1-Methylpyridinium-3-carboxylate hydrochloride
1-Methylpyridinium-3-carboxylate hydrochloride
Trigonelline is a pyridine alkaloid found in various edible seeds and legumes, including coffee. It is a zwitterion formed by the methylation of the nitrogen atom of niacin (vitamin B3; nicotinic acid) and, as a product of niacin metabolism, is excreted in urine of mammals. Trigonelline has been used to reduce blood glucose levels and to inhibit PPARγ expression in rat models of diabetes. It is also reported to inhibit the migration of hepatocarcinoma cells and render them more susceptible to apoptosis by reducing Raf/ERK/Nrf2 protein levels and activities of anti-oxidative enzymes further downstream, such as SOD, catalase, and glutathione peroxidase.
Brand Name:
Vulcanchem
CAS No.:
6138-41-6
VCID:
VC0149424
InChI:
InChI=1S/C7H7NO2.ClH/c1-8-4-2-3-6(5-8)7(9)10;/h2-5H,1H3;1H
SMILES:
OC(C1=C[N+](C)=CC=C1)=O.[Cl-]
Molecular Formula:
C7H8NO2 • Cl
Molecular Weight:
173.6 g/mol
1-Methylpyridinium-3-carboxylate hydrochloride
CAS No.: 6138-41-6
Reference Standards
VCID: VC0149424
Molecular Formula: C7H8NO2 • Cl
Molecular Weight: 173.6 g/mol
| CAS No. | 6138-41-6 |
|---|---|
| Product Name | 1-Methylpyridinium-3-carboxylate hydrochloride |
| Molecular Formula | C7H8NO2 • Cl |
| Molecular Weight | 173.6 g/mol |
| IUPAC Name | 1-methylpyridin-1-ium-3-carboxylic acid;chloride |
| Standard InChI | InChI=1S/C7H7NO2.ClH/c1-8-4-2-3-6(5-8)7(9)10;/h2-5H,1H3;1H |
| Standard InChIKey | TZSYLWAXZMNUJB-UHFFFAOYSA-N |
| SMILES | OC(C1=C[N+](C)=CC=C1)=O.[Cl-] |
| Canonical SMILES | C[N+]1=CC=CC(=C1)C(=O)O.[Cl-] |
| Description | Trigonelline is a pyridine alkaloid found in various edible seeds and legumes, including coffee. It is a zwitterion formed by the methylation of the nitrogen atom of niacin (vitamin B3; nicotinic acid) and, as a product of niacin metabolism, is excreted in urine of mammals. Trigonelline has been used to reduce blood glucose levels and to inhibit PPARγ expression in rat models of diabetes. It is also reported to inhibit the migration of hepatocarcinoma cells and render them more susceptible to apoptosis by reducing Raf/ERK/Nrf2 protein levels and activities of anti-oxidative enzymes further downstream, such as SOD, catalase, and glutathione peroxidase. |
| Related CAS | 535-83-1 (Parent) |
| Synonyms | trigonelline trigonelline chloride trigonelline iodide trigonelline ion trigonelline tosylate |
| Reference | 1.Nuhu, A.A. Bioactive micronutrients in coffee: Recent analytical approaches for characterization and quantification. ISRN Nutr. 2014:384230, (2014). |
| PubChem Compound | 134606 |
| Last Modified | Nov 11 2021 |
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